Cas no 92924-95-3 (S-Ethyl methyl[1-(4-methylphenyl)ethyl]carbamothioate)

S-Ethyl methyl[1-(4-methylphenyl)ethyl]carbamothioate structure
92924-95-3 structure
Product Name:S-Ethyl methyl[1-(4-methylphenyl)ethyl]carbamothioate
CAS No:92924-95-3
MF:C13H19NOS
MW:237.361062288284
CID:2816242
Update Time:2023-08-07

S-Ethyl methyl[1-(4-methylphenyl)ethyl]carbamothioate Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, methyl[1-(4-methylphenyl)ethyl]-, S-ethyl ester
    • S-Ethyl methyl[1-(4-methylphenyl)ethyl]carbamothioate
    • Inchi: 1S/C13H19NOS/c1-5-16-13(15)14(4)11(3)12-8-6-10(2)7-9-12/h6-9,11H,5H2,1-4H3
    • InChI Key: AZSYIEIZHYTMTC-UHFFFAOYSA-N
    • SMILES: S(CC)C(N(C)C(C)C1C=CC(C)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 224
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.6

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